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Compound of Interest

Compound Name: 1-(1-Butoxyethoxy)butane

CAS No.: 871-22-7

Cat. No.: B008412

Get Quote

Chemical Aliases: Acetaldehyde dibutyl acetal; Dibutyl acetal CAS Number: 871-22-7

Executive Summary
1-(1-Butoxyethoxy)butane is a high-boiling acetal used primarily as a solvent or synthesis

intermediate. Unlike common volatile ethers (e.g., diethyl ether), its primary safety risks are not

immediate flammability at room temperature (Flash Point ~101°C), but rather peroxide

accumulation over time and chemical instability in acidic environments.

Effective disposal requires a strict "Test, Segregate, Incinerate" protocol. This guide outlines

the operational workflow to dispose of this chemical safely, preventing the two most common

failure modes: accidental hydrolysis releasing toxic acetaldehyde, and peroxide detonation

during waste consolidation.

Part 1: Hazard Profile & Mechanism
To handle this chemical safely, you must understand the specific mechanisms that drive its

instability.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b008412#bc-rfq
https://www.benchchem.com/product/b008412/docs?utm_src=pdf-body#proper-disposal-procedures-1-1-butoxyethoxy-butane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008412?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Operational Implication

Flash Point ~101°C (214°F)

Classified as Combustible

(Class IIIB). Low vapor ignition

risk at room temp, but burns

vigorously if heated.

Peroxide Class Class B

Forms explosive peroxides

upon exposure to air. Danger

increases significantly if the

liquid is evaporated/distilled.

Stability Acid-Sensitive

CRITICAL: Hydrolyzes rapidly

in the presence of acids to

form Acetaldehyde

(Flammable/Toxic) and 1-

Butanol.

Water Solubility Insoluble

Will form a separate organic

layer in aqueous waste

streams, complicating

treatment.

The Acid Hydrolysis Risk
Do not commingle 1-(1-Butoxyethoxy)butane with acidic waste streams (e.g., waste from

acid-catalyzed reactions). The acetal linkage breaks down as follows:

This reaction releases Acetaldehyde, which has a flash point of -38°C and is a suspected

carcinogen, instantly transforming a stable combustible waste container into a highly

flammable, toxic hazard.

Part 2: Pre-Disposal Assessment Protocol
Before moving any container to waste storage, perform this self-validating assessment.

Step 1: Visual & History Check
Age: If the container is >1 year old (or >6 months if opened), it is suspect.
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Visuals: Look for crystal formation around the cap or "oily" stratification in the liquid.

If crystals are present:[1]STOP. Do not touch or attempt to open. Contact your High-

Hazard Emergency Response Team immediately.

Step 2: Peroxide Quantification
Mandatory for any container opened >6 months ago.

Test Method: Use commercially available peroxide test strips (Quantofix® or similar) with a

range of 0–100 ppm.

Sampling: Dip the strip into the solvent for 1 second. Read after 15 seconds.

Decision Logic:

< 20 ppm: Safe for routine disposal.

20 – 100 ppm: Treat immediately (see Part 3) or dispose as "High Hazard/Reactive."

> 100 ppm:DO NOT MOVE. Label as "Explosive Hazard" and contact EHS for

stabilization.

Part 3: Disposal Workflows
Scenario A: Routine Disposal (Peroxides < 20 ppm)
Use this workflow for fresh chemicals or those confirmed negative for peroxides.

Container Selection: Use a High-Density Polyethylene (HDPE) or steel safety can. Ensure

the container is electrically grounded if transferring large volumes.

Segregation:

Correct Stream: Non-Halogenated Organic Solvents.

Prohibited: Do NOT mix with Oxidizers (Nitric acid, Peroxides) or Strong Acids (HCl,

H2SO4).

Labeling:
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Label as "Non-Halogenated Organic Waste."

List constituents: "1-(1-Butoxyethoxy)butane (95%), Butanol (5%)."

Add Hazard Warning: "Combustible. Peroxide Former."

Scenario B: Peroxide Treatment (20–100 ppm)
If peroxides are detected but are below the explosive threshold, neutralize them before

consolidation.

Reagent: Prepare a 10% aqueous solution of Sodium Metabisulfite (

) or Ferrous Sulfate (

).

Procedure:

Add the reducing agent solution to the solvent in a 1:5 ratio (Reagent:Solvent).

Shake or stir gently for 15 minutes.

Retest with peroxide strips.

Once <10 ppm, proceed to Scenario A.

Scenario C: Spill Cleanup (Small Scale)
PPE: Butyl rubber or Nitrile gloves (minimum 0.11mm), safety goggles, and a lab coat.

Absorb: Use vermiculite or clay-based absorbents. Avoid paper towels (combustible surface

area).

Clean: Wipe area with a soap/water solution (alkaline pH is preferred to prevent hydrolysis).

Disposal: Bag absorbent material in a sealed hazardous waste bag. Label as "Solvent

Contaminated Debris."

Part 4: Decision Logic Flowchart
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The following diagram illustrates the critical decision points for safe disposal.

Waste: 1-(1-Butoxyethoxy)butane

Visual Inspection:
Crystals or Solids?

STOP: Do Not Touch.
Contact EHS/Bomb Squad

Yes

Container Age > 1 Year
or Opened > 6 Months?

No

Test Peroxides
(Quantofix Strips)

Yes

Segregate Stream:
Non-Halogenated Organic

No (Fresh)

> 100 ppm 20 - 100 ppm < 20 ppm

Chemical Reduction
(Ferrous Sulfate Wash)

Retest

Verify: Is Waste Stream
Acidic (pH < 4)?

CRITICAL ERROR:
Hydrolysis Risk!

Neutralize Acid First

Yes

Final Disposal:
Fuel Blending/Incineration

NoAfter Neutralization

Click to download full resolution via product page
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Figure 1: Decision matrix for determining the safe disposal path based on peroxide levels and

waste stream compatibility.

Part 5: Regulatory & Logistics Data
When preparing the waste manifest, use the following classifications. Note that while 1-(1-
Butoxyethoxy)butane has a high flash point, it is almost invariably managed as hazardous

organic waste in a laboratory setting.

Parameter Classification

RCRA Waste Code

None Specific (Not P or U listed). Note: If mixed

with ignitables, use D001. If peroxides

>100ppm, may be D003 (Reactive).

DOT Shipping Name
Combustible Liquid, n.o.s. (Acetaldehyde dibutyl

acetal)

UN Number

NA 1993 (Domestic) or UN 3082

(Environmentally Hazardous Substance, Liquid,

n.o.s.) depending on volume/region.

Disposal Method

Fuel Blending / Incineration. This compound has

high calorific value and burns cleanly, making it

ideal for energy recovery incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Peroxide Forming Solvents [sigmaaldrich.com]
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Butoxyethoxy)butane]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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